Breyniaionoside A
Breyniaionoside A
Brand Name:
Vulcanchem
CAS No.:
823182-23-6
VCID:
VC21205800
InChI:
InChI=1S/C19H32O9/c1-10-6-11(22)7-18(2,3)19(10,26)5-4-12(8-20)27-17-16(25)15(24)14(23)13(9-21)28-17/h4-5,10,12-17,20-21,23-26H,6-9H2,1-3H3/b5-4+/t10-,12?,13-,14-,15+,16-,17-,19-/m1/s1
SMILES:
CC1CC(=O)CC(C1(C=CC(CO)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C
Molecular Formula:
C19H32O9
Molecular Weight:
404.5 g/mol
Breyniaionoside A
CAS No.: 823182-23-6
Cat. No.: VC21205800
Molecular Formula: C19H32O9
Molecular Weight: 404.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 823182-23-6 |
|---|---|
| Molecular Formula | C19H32O9 |
| Molecular Weight | 404.5 g/mol |
| IUPAC Name | (4S,5R)-4-hydroxy-4-[(E)-4-hydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-1-enyl]-3,3,5-trimethylcyclohexan-1-one |
| Standard InChI | InChI=1S/C19H32O9/c1-10-6-11(22)7-18(2,3)19(10,26)5-4-12(8-20)27-17-16(25)15(24)14(23)13(9-21)28-17/h4-5,10,12-17,20-21,23-26H,6-9H2,1-3H3/b5-4+/t10-,12?,13-,14-,15+,16-,17-,19-/m1/s1 |
| Standard InChI Key | JTIZGDFRGKUHKK-XUQLTRDPSA-N |
| Isomeric SMILES | C[C@@H]1CC(=O)CC([C@]1(/C=C/C(CO)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)(C)C |
| SMILES | CC1CC(=O)CC(C1(C=CC(CO)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C |
| Canonical SMILES | CC1CC(=O)CC(C1(C=CC(CO)OC2C(C(C(C(O2)CO)O)O)O)O)(C)C |
| Appearance | Powder |
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